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Compound of Interest

Compound Name: TRAM-39

Cat. No.: B15587363

These application notes provide a detailed protocol for the preparation, storage, and use of

stock solutions of TRAM-39, a potent and selective blocker of the intermediate-conductance
Ca2+-activated K+ channel (KCa3.1). This guide is intended for researchers, scientists, and
drug development professionals utilizing TRAM-39 in various experimental settings.

Product Information and Properties

TRAM-39, with the chemical name 2-Chloro-a,a-diphenylbenzeneacetonitrile, is a small
molecule inhibitor widely used in research to study the physiological and pathological roles of
KCa3.1 channels.[1][2] These channels are involved in regulating cell volume, proliferation, and
migration, making them a target of interest in immunology, oncology, and neuroscience.

Table 1: Chemical and Physical Properties of TRAM-39
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Property Value References

Chemical Name 2.-Chloro-0(,a- » [1][2]
diphenylbenzeneacetonitrile

CAS Number 197525-99-8 [11[2]131[4][5]

Molecular Formula C20H14CIN [1112][3]

Molecular Weight 303.78 g/mol [11[3]

Purity >99% [31[4]

Physical Form Solid [4]

Solubility Soluble to 50 mM in DMSO [3]

Intermediate conductance
Biological Target Ca?*-activated K+ channel [1][2]13]
(KCa3.1/IKCal)

Binding Affinity (Kd) 60 NM [1][3]

Experimental Protocol: Preparation of a 10 mM
TRAM-39 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of TRAM-39 in Dimethyl
Sulfoxide (DMSO). It is crucial to use high-purity, anhydrous DMSO to ensure the stability of
the compound.

2.1. Materials

TRAM-39 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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o Pipettes and sterile pipette tips
2.2. Safety Precautions
e Handle TRAM-39 in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Consult the Safety Data Sheet (SDS) for TRAM-39 before handling.
2.3. Step-by-Step Procedure
o Calculate the required mass of TRAM-39:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated using the
following formula:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 303.78 g/mol x 1000 mg/g
» Mass (mg) = 3.038 mg

e Weigh the TRAM-39 powder:

o Using a calibrated analytical balance, carefully weigh out 3.04 mg of TRAM-39 powder
onto weighing paper.

e Dissolve the powder:
o Transfer the weighed powder into a sterile microcentrifuge tube or an amber glass vial.
o Add 1 mL of anhydrous DMSO to the tube.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved. A
clear, colorless solution should be obtained.

e Aliquot and Store:
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o For convenience and to minimize freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 20 pL or 50 uL) in sterile microcentrifuge tubes.

2.4. Storage and Stability

Storage temperature recommendations for TRAM-39 vary across suppliers, with some
suggesting room temperature, 4°C, -20°C, or -80°C.[2][3][4][5] It is critical to consult the
certificate of analysis or product datasheet provided by the specific manufacturer for the
recommended storage conditions of both the solid compound and the stock solution. Generally,
storing stock solutions in tightly sealed aliquots at -20°C or -80°C is a common practice to
ensure long-term stability. Avoid repeated freeze-thaw cycles.

Mechanism of Action and Signaling Pathway

TRAM-39 selectively blocks the KCa3.1 potassium channel.[2][3][6] The activation of this
channel is dependent on an increase in intracellular calcium ([Ca?*]i). Once activated, the
KCa3.1 channel facilitates the efflux of potassium ions (K*) from the cell. This efflux leads to
hyperpolarization of the cell membrane, which in turn increases the electrochemical gradient for
Caz* entry through other channels, sustaining a higher level of intracellular calcium signaling.
By blocking this channel, TRAM-39 prevents K* efflux, reduces membrane hyperpolarization,
and thereby dampens the sustained Ca?* influx and subsequent downstream cellular
responses, such as proliferation and activation in immune cells.
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Caption: Mechanism of TRAM-39 action on the KCa3.1 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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